Ethyl 1-(2-cyanophenyl)-4-piperidinecarboxylate
Cat. No. B043019
Key on ui cas rn:
357670-16-7
M. Wt: 258.32 g/mol
InChI Key: BOIQTFCTVKFARG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[F:1][c:2]1[c:3]([C:4]#[N:5])[cH:6][cH:7][cH:8][cH:9]1.[NH:10]1[CH2:11][CH2:12][CH:13]([C:14](=[O:15])[O:16][CH2:17][CH3:18])[CH2:19][CH2:20]1>>[c:2]1([N:10]2[CH2:11][CH2:12][CH:13]([C:14](=[O:15])[O:16][CH2:17][CH3:18])[CH2:19][CH2:20]2)[c:3]([C:4]#[N:5])[cH:6][cH:7][cH:8][cH:9]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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N#Cc1ccccc1F
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCOC(=O)C1CCNCC1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CCOC(=O)C1CCN(c2ccccc2C#N)CC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
